Cas no 112898-27-8 (Gly-Tyr-Ala)

• Product Name: Gly-Tyr-Ala
• CAS No: 112898-27-8
• MF: C₁₄H₁₉N₃O₅
• MW: 309.317763566971
• CID: 163107
• PubChem ID: 194988
• Update Time: 2025-05-21

Gly-Tyr-Ala Chemical and Physical Properties

Names and Identifiers

• L-Alanine,glycyl-L-tyrosyl-
• glycine-tyrosine-alanine
• glycyl-tyrosyl-alanine
• GLY-TYR-ALA
• H-Gly-Tyr-Ala-OH
• glycyl-L-tyrosyl-L-alanine
• DTXSID50920941
• CHEBI:164107
• L-Alanine, N-(N-glycyl-L-tyrosyl)-
• AKOS030606546
• (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]propanoic acid
• N-{2-[(2-Amino-1-hydroxyethylidene)amino]-1-hydroxy-3-(4-hydroxyphenyl)propylidene}alanine
• 112898-27-8
• (2S)-2-[[(2S)-2-[(2-azaniumylacetyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]propanoate
• Gly-Tyr-Ala

• Inchi： 1S/C14H19N3O5/c1-8(14(21)22)16-13(20)11(17-12(19)7-15)6-9-2-4-10(18)5-3-9/h2-5,8,11,18H,6-7,15H2,1H3,(H,16,20)(H,17,19)(H,21,22)/t8-,11-/m0/s1
• InChI Key： UIQGJYUEQDOODF-KWQFWETISA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(CN)=O)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 309.13257
• Monoisotopic Mass: 309.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 141.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Gly-Tyr-Ala

Exploring the Biochemical Significance and Applications of Gly-Tyr-Ala (CAS No. 112898-27-8)

The tripeptide Gly-Tyr-Ala (CAS No. 112898-27-8) has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Comprising glycine (Gly), tyrosine (Tyr), and alanine (Ala), this peptide is a subject of interest for researchers exploring peptide synthesis, drug delivery systems, and bioactive compounds. Its molecular formula, C₁₄H₁₈N₃O₅, and molecular weight of 308.31 g/mol make it a versatile candidate for various scientific applications.

One of the most frequently searched questions about Gly-Tyr-Ala revolves around its role in skin care and anti-aging formulations. Recent studies suggest that this tripeptide may exhibit antioxidant properties, potentially aiding in the neutralization of free radicals that contribute to cellular aging. This aligns with the growing consumer demand for natural peptides in cosmetics, as evidenced by the surge in searches for "peptides for skin rejuvenation" and "anti-aging peptide serums." Researchers are also investigating its potential to enhance collagen production, a key factor in maintaining skin elasticity.

In the realm of nutritional supplements, Gly-Tyr-Ala is being studied for its possible bioavailability and metabolic effects. With the rise of personalized nutrition and functional foods, queries like "peptides for muscle recovery" and "bioactive peptides in sports nutrition" have become increasingly common. Preliminary research indicates that this tripeptide might influence protein synthesis pathways, though further clinical trials are needed to validate these findings. Its stability under physiological conditions makes it a promising candidate for oral supplementation.

The synthesis and purification of Gly-Tyr-Ala (CAS No. 112898-27-8) often involve advanced techniques such as solid-phase peptide synthesis (SPPS) or liquid-phase peptide synthesis (LPPS). These methods are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. Laboratories frequently search for "peptide synthesis protocols" and "HPLC purification of tripeptides," reflecting the technical challenges associated with producing research-grade peptides. The compound's solubility in water and select organic solvents further facilitates its use in various experimental setups.

Another trending topic linked to Gly-Tyr-Ala is its potential role in neurological research. Scientists are examining whether this tripeptide could modulate neurotransmitter activity or serve as a precursor for neuropeptides. Searches for "peptides and brain health" and "neuroprotective peptides" highlight the public's growing interest in cognitive enhancement and neuroprotection. While current data is limited, the structural resemblance of Gly-Tyr-Ala to endogenous peptides suggests intriguing possibilities for future studies.

From an industrial perspective, Gly-Tyr-Ala is valued for its compatibility with biodegradable materials and sustainable chemistry initiatives. As environmental concerns drive demand for green chemistry solutions, this peptide's potential applications in biodegradable polymers and eco-friendly coatings are being explored. This aligns with search trends like "sustainable peptide production" and "green synthesis of biomolecules," underscoring the intersection of biochemistry and environmental science.

In summary, Gly-Tyr-Ala (CAS No. 112898-27-8) represents a multifaceted compound with applications spanning cosmeceuticals, nutraceuticals, and biomedical research. Its relevance to current trends such as personalized medicine, sustainable science, and anti-aging therapies ensures its continued prominence in scientific discourse. As research progresses, this tripeptide may unlock novel therapeutic avenues, solidifying its position as a critical molecule in modern biochemistry.